Naphtho[2,3-b]furan-4,9-dione, 8-hydroxy-2-methyl-

• CAS RN: 196613-60-2
• Molecular Formula: C13H8O4
• Molecular Weight: 228.20 g/mol
• IUPAC Name: 8-hydroxy-2-methylbenzo[f][1]benzofuran-4,9-dione
• InChI: InChI=1S/C13H8O4/c1-6-5-8-11(15)7-3-2-4-9(14)10(7)12(16)13(8)17-6/h2-5,14H,1H3
• InChI Key: XEAPSWYMKGIIEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C(=O)C3=C(C2=O)C=CC=C3O

Description

Naphtho[2,3-b]furan-4,9-dione, 8-hydroxy-2-methyl- is a useful research compound. Its molecular formula is C13H8O4 and its molecular weight is 228.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminum chloride (2.5 g) and 3-hydroxyphthalic anhydride (1 g) were added to nitrobenzene (5 ml), to which was added 2-acetyl-5-methylfuran (0.7 g), dropwise, and heated at 100° C. overnight.